N-(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)propanamide

• IUPAC Name: N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]propanamide
• InChI: InChI=1S/C13H15N3O4S/c1-3-13(17)14-10-4-6-11(7-5-10)21(18,19)16-12-8-9(2)20-15-12/h4-8H,3H2,1-2H3,(H,14,17)(H,15,16)
• InChI Key: ZEFAIIMWAHCEND-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=NOC(=C2)C
• Molecular Formula: C13H15N3O4S
• Molecular Weight: 309.34 g/mol

Description

“N-(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)propanamide” is also known as Parecoxib. It is a potent and selective inhibitor of COX-2.

Molecular Structure Analysis

The empirical formula of this compound is C19H18N2O4S. The molecular weight is 370.42. The SMILES string representation is CCC(=O)NS(=O)(=O)c1ccc(cc1)-c2c©onc2-c3ccccc3.

Scientific Research Applications

Pharmaceutical Applications

. It’s used in the calibration of analytical instruments and the preparation of standard solutions for pharmaceutical analysis.

Veterinary Medicine

. It’s an analytical standard in the VETRANAL® product line, which provides high-quality reference materials for the analysis of veterinary drug residues in food.

Production of Certified Reference Materials

. These materials are produced under stringent quality control procedures and are used to validate analytical measurement methods and for quality control purposes.

Pharmacopeia Standards

. These standards are used to ensure the quality of pharmaceutical products.

Impurity Analysis

. For example, Sulfamethoxazole impurity A and Sulfamethoxazole impurity F are analyzed using Sulfamethoxazole as a reference standard.

Stable Isotope Labelled Compounds

. These compounds are used in metabolic studies and in the study of drug metabolism and disposition.

Mechanism of Action

Target of Action

The primary target of N-(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)propanamide is Cyclooxygenase-2 (COX-2) . COX-2 is a key enzyme that converts arachidonic acid to prostaglandins . It plays a crucial role in inflammation and pain, making it a significant target for anti-inflammatory drugs .

Mode of Action

N-(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)propanamide acts as a potent and selective inhibitor of COX-2 . By inhibiting COX-2, it prevents the conversion of arachidonic acid to prostaglandins, thereby reducing inflammation and pain .

Biochemical Pathways

The inhibition of COX-2 disrupts the arachidonic acid pathway , leading to a decrease in the production of prostaglandins . Prostaglandins are involved in various physiological processes, including inflammation, pain sensation, and fever. Therefore, the inhibition of this pathway can alleviate symptoms associated with these processes .

Result of Action

The inhibition of COX-2 and the subsequent reduction in prostaglandin production result in anti-inflammatory, analgesic, and antipyretic effects . This makes N-(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)propanamide potentially useful in managing conditions characterized by pain and inflammation.

Safety and Hazards

The compound is classified as a reproductive toxin and may cause damage to organs through prolonged or repeated exposure. It should be handled with care.